Cas no 1480222-85-2 (1-(3-methoxypropyl)cyclopropylmethanamine)

• Product Name: 1-(3-methoxypropyl)cyclopropylmethanamine
• CAS No: 1480222-85-2
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6382803
• PubChem ID: 66026415
• Update Time: 2025-11-06

1-(3-methoxypropyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxypropyl)cyclopropylmethanamine
• AKOS015368801
• [1-(3-methoxypropyl)cyclopropyl]methanamine
• EN300-1849697
• 1480222-85-2

• Inchi： 1S/C8H17NO/c1-10-6-2-3-8(7-9)4-5-8/h2-7,9H2,1H3
• InChI Key： PBTZCPOKLMPSBP-UHFFFAOYSA-N
• SMILES： O(C)CCCC1(CN)CC1

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(3-methoxypropyl)cyclopropylmethanamine

1-(3-Methoxypropyl)cyclopropylmethanamine: A Comprehensive Overview

1-(3-Methoxypropyl)cyclopropylmethanamine, identified by the CAS No. 1480222-85-2, is a unique organic compound that has garnered attention in the fields of chemistry and pharmacology due to its distinctive structure and potential applications. This compound is characterized by its cyclopropane ring, which is a three-membered carbon ring, and its methoxypropyl substituent, which adds complexity to its molecular framework. The combination of these structural elements makes it a promising candidate for various research and industrial applications.

The molecular structure of 1-(3-methoxypropyl)cyclopropylmethanamine consists of a cyclopropane ring attached to a methanamine group, with a 3-methoxypropyl chain extending from the cyclopropane ring. This arrangement imparts unique electronic and steric properties to the molecule, making it suitable for exploring its reactivity in different chemical environments. Recent studies have highlighted its potential as a building block in organic synthesis, particularly in the development of bioactive compounds.

One of the most significant areas of research involving CAS No. 1480222-85-2 is its application in drug discovery. The compound's cyclopropane ring is known for its ability to participate in various types of chemical reactions, including cycloadditions and ring-opening reactions, which are crucial in medicinal chemistry. Researchers have explored its use as a precursor for synthesizing complex molecules with potential therapeutic properties, such as anti-inflammatory agents and anticancer drugs.

In addition to its role in drug discovery, 1-(3-methoxypropyl)cyclopropylmethanamine has also been investigated for its potential in materials science. The compound's unique electronic properties make it a candidate for use in the development of advanced materials, such as polymers and nanomaterials. Recent advancements in this field have demonstrated that derivatives of this compound can exhibit enhanced mechanical and thermal stability, making them suitable for high-performance applications.

The synthesis of CAS No. 1480222-85-2 has been optimized through various methodologies, including catalytic asymmetric synthesis and microwave-assisted reactions. These techniques have not only improved the efficiency of the synthesis process but also enabled the production of enantiomerically pure compounds, which are essential for pharmacological studies. The ability to produce high-quality samples has further fueled interest in exploring the compound's properties and applications.

Recent studies have also focused on understanding the biological activity of 1-(3-methoxypropyl)cyclopropylmethanamine. Researchers have reported that certain derivatives of this compound exhibit potent inhibitory effects against enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary experiments have indicated that the compound may possess cytotoxic activity against cancer cell lines, highlighting its potential role in anticancer therapy.

The environmental impact of CAS No. 1480222-85-2 has also been a topic of interest among scientists. Studies have shown that the compound exhibits biodegradability under specific conditions, which is crucial for assessing its environmental safety profile. This information is particularly important for industries considering the use of this compound in large-scale applications.

In conclusion, 1-(3-methoxypropyl)cyclopropylmethanamine, with its CAS No. 1480222-85-2, represents a versatile compound with diverse applications across multiple disciplines. Its unique molecular structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable tool in both academic research and industrial development.